Cas no 57026-80-9 (2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)-)

2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)- is a chalcone derivative characterized by its α,β-unsaturated ketone structure. This compound is of interest in organic synthesis due to its conjugated system, which facilitates reactivity in Michael additions and cyclization reactions. The presence of electron-withdrawing (nitrophenyl) and electron-donating (methylphenyl) groups enhances its utility as an intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and materials science applications. Its well-defined molecular structure allows for precise modifications, making it valuable in research focused on optoelectronic materials or bioactive molecules. The compound's stability under standard conditions ensures consistent performance in synthetic workflows.

2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)- structure

57026-80-9 structure

Product Name:2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)-

CAS No:57026-80-9

MF:C₁₆H₁₃NO₃

MW:267.279324293137

MDL:MFCD00017029

CID:366232

PubChem ID:5712222

Update Time:2025-10-29

2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)-
- 1-(4-METHYLPHENYL)-3-(3-NITROPHENYL)-2-PROPEN-1-ONE
- 1-(4-methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one
- m-nitrobenzylidene-p-methylacetophenone
- 1-(4-Methylphenyl)3-(3-nitrophenyl)-2-propen-1-one
- AKOS040759300
- (E)-3-(3-nitrophenyl)-1-p-tolylprop-2-en-1-one
- (E)-3-(3-nitrophenyl)-1-(p-tolyl)prop-2-en-1-one
- 85507-69-3
- (E)-1-(4-methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one
- NSC640537
- 57026-80-9
- (2E)-1-(4-methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one
- AKOS000956204
- SCHEMBL15807305
- 3-(3-(Hydroxy(oxido)amino)phenyl)-1-(4-methylphenyl)-2-propen-1-one
- CHEMBL1998311
- 3-(3-Nitrophenyl)-1-(p-tolyl)prop-2-en-1-one
- MFCD00017029
- A831451
- NSC-640537
- MDL： MFCD00017029
- Inchi： 1S/C16H13NO3/c1-12-5-8-14(9-6-12)16(18)10-7-13-3-2-4-15(11-13)17(19)20/h2-11H,1H3/b10-7+
- InChI Key： SGCDUQWVNMXCOR-JXMROGBWSA-N
- SMILES： O=C(/C=C/C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 267.09000
Monoisotopic Mass: 267.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 378
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.9A^2
XLogP3: 3.9

Experimental Properties

Density: 1.226
Melting Point: 134 °C
Boiling Point: 442.5°C at 760 mmHg
Flash Point: 210.2°C
Refractive Index: 1.639
PSA: 62.89000
LogP: 4.32250

2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB226771-1 g	1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one; 95%	57026-80-9		1 g	€339.20	2023-07-20
abcr	AB226771-5 g	1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one; 95%	57026-80-9		5 g	€658.70	2023-07-20
abcr	AB226771-10 g	1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one; 95%	57026-80-9		10 g	€786.50	2023-07-20
abcr	AB226771-25 g	1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one; 95%	57026-80-9		25 g	€1,169.90	2023-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1194298-2g	(2E)-1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one	57026-80-9	98%	2g	￥6091.00	2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1194298-10g	(2E)-1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one	57026-80-9	98%	10g	￥9323.00	2024-05-08
abcr	AB226771-1g	1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one, 95%; .	57026-80-9	95%	1g	€339.20	2025-04-17
abcr	AB226771-5g	1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one, 95%; .	57026-80-9	95%	5g	€658.70	2025-04-17
abcr	AB226771-10g	1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one, 95%; .	57026-80-9	95%	10g	€786.50	2025-04-17
abcr	AB226771-25g	1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one, 95%; .	57026-80-9	95%	25g	€1169.90	2025-04-17

2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)- Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

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